molecular formula C20H19FN4O3S B15612652 Veludacigib CAS No. 2732902-08-6

Veludacigib

Cat. No.: B15612652
CAS No.: 2732902-08-6
M. Wt: 414.5 g/mol
InChI Key: HSBUVKDEUUJREZ-LLVKDONJSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Veludacigib is an orally bioavailable inhibitor of diacylglycerol kinase zeta (DGKzeta), with potential antineoplastic activity. Upon oral administration, this compound inhibits the activity of DGKzeta. This prevents the phosphorylation of diacylglycerol (DAG) to phosphatidic acid (PA), and modulates the DAGzeta-regulated cellular signaling pathways. This may inhibit the proliferation of tumor cells in which DGKzeta is overactivated. DGKzeta is overexpressed in certain cancer cells and plays an important role in tumor cell survival. DAGzeta may also play a key role in tumor immunosuppression.

Properties

CAS No.

2732902-08-6

Molecular Formula

C20H19FN4O3S

Molecular Weight

414.5 g/mol

IUPAC Name

(2R)-2-(N-[4-amino-5-(4-methoxybenzoyl)-1,3-thiazol-2-yl]-4-fluoroanilino)propanamide

InChI

InChI=1S/C20H19FN4O3S/c1-11(19(23)27)25(14-7-5-13(21)6-8-14)20-24-18(22)17(29-20)16(26)12-3-9-15(28-2)10-4-12/h3-11H,22H2,1-2H3,(H2,23,27)/t11-/m1/s1

InChI Key

HSBUVKDEUUJREZ-LLVKDONJSA-N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.